1-(3-methyl-2-nitrophenyl)methanamine hydrochloride

• IUPAC Name: (3-methyl-2-nitrophenyl)methanamine;hydrochloride
• InChI: InChI=1S/C8H10N2O2.ClH/c1-6-3-2-4-7(5-9)8(6)10(11)12;/h2-4H,5,9H2,1H3;1H
• InChI Key: LAIUYQMTANHVDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CN)[N+](=O)[O-].Cl
• Molecular Formula: C8H11ClN2O2
• Molecular Weight: 202.64 g/mol

Description

1-(3-Methyl-2-nitrophenyl)methanamine hydrochloride, also known as Methylnitronitrosamine hydrochloride (MNNHCl), is a nitrosamine compound used in scientific research. It is a colorless solid that is soluble in water and organic solvents. MNNHCl is of particular interest to researchers due to its ability to form a wide variety of derivatives and its potential use as a reagent in organic synthesis.

Mechanism of Action

MNNHCl can react with a variety of compounds, including amines, alcohols, and carboxylic acids. It can also react with nucleophiles, such as water and thiols, to form nitrosamines. The reaction of MNNHCl with amines is of particular interest due to its potential use in the synthesis of nitrosamines, which are known to be carcinogenic.
Biochemical and Physiological Effects
MNNHCl has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that MNNHCl can inhibit the activity of several enzymes, including cytochrome P450 and NADPH-cytochrome P450 reductase. In addition, MNNHCl has been shown to induce DNA damage in a variety of cell lines.

Advantages and Limitations for Lab Experiments

MNNHCl has several advantages for use in laboratory experiments. It is easy to synthesize and is relatively stable, making it suitable for use in a variety of reactions. In addition, it is soluble in a wide range of solvents, including water and organic solvents, making it suitable for use in aqueous and organic reactions.
However, MNNHCl also has several limitations for use in laboratory experiments. It is a strong oxidizing agent and can be hazardous if not handled properly. In addition, it is a carcinogen and can be toxic if inhaled or ingested. Therefore, it is important to take appropriate safety precautions when handling MNNHCl.

Future Directions

MNNHCl has a wide range of potential applications in scientific research, and there are many possible future directions for its use. For example, it could be used as a reagent in the synthesis of new pharmaceuticals or as a catalyst in the synthesis of polymers. In addition, it could be used in the synthesis of nitrosamines, which could have potential applications in cancer research. Finally, MNNHCl could be used as a starting material for the synthesis of other compounds, such as nitroalkanes and nitroaromatics.

Synthesis Methods

MNNHCl can be synthesized using a two-step process. In the first step, 3-methyl-2-nitrobenzaldehyde is reacted with sodium nitrite in an acidic medium to form 3-methyl-2-nitrosobenzaldehyde. In the second step, the nitroso compound is reacted with hydrochloric acid to form MNNHCl.

Scientific Research Applications

MNNHCl has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, such as nitroaromatic compounds and nitroalkanes. It has also been used as a catalyst in the synthesis of polymers and as a reagent in the preparation of nitrosoamides. In addition, MNNHCl has been used as a reagent in the synthesis of heterocyclic compounds and as a starting material for the synthesis of pharmaceuticals.